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Boc-Asp-Ofm: Key Physical and Chemical Data

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Boc-Asp-Ofm

CAS No.: 129046-87-3

Cat. No.: S589991

The core technical specifications for Boc-Asp-Ofm (CAS 117014-32-1) from the search results are

summarized in the table below.

Property Specification

CAS Number 117014-32-1[1] [2] [3]
Molecular Formula C23H25NOs [1] [2] [3]

Molecular Weight 411.45 g/mol [2] [3]
Appearance White to off-white powder [2] [3]
Purity 98% min [3]

Melting Point 146-148 °C [2]

Boiling Point 620.8+55.0 °C (Predicted) [2]
Density 1.251+0.06 g/cm? (Predicted) [2]
pKa 3.56+0.23 (Predicted) [2]

Solubility and Storage Information
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The following table details the available information on the solubility and storage conditions for Boc-Asp-

Ofm. Please note that specific data on solubility in aqueous buffers is not available.

Category Details

Solubility Soluble in Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone, etc. [2]
Storage Sealed in dry; recommendations vary between Room Temperature [2], 2-8°C [3], and
Condition -20°C [1]. A sealed container in a cool, dry place (like a refrigerator or freezer) is

generally advised.

Experimental Workflow for Handling

For researchers using Boc-Asp-Ofm in synthesis, the following workflow outlines the key steps for handling
and preparing the compound based on standard laboratory practices for similar protected amino acids. This

diagram integrates the gathered information on storage and solubility.

Retrieve Boc-Asp-Ofm
from Storage

Weigh in a controlled
environment (e.g., fume hood)

Select appropriate solvent Dissolve to desired
(DCM, DMF, Chloroform, etc.) concentration
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Guidance for Practical Use

¢ Interpreting Storage Conditions: The varying storage recommendations suggest the compound is
stable at room temperature for short periods, but for long-term storage, 2-8°C or -20°C is preferable
to maintain stability and prevent degradation [1] [2] [3]. The instruction to keep sealed in dry is
critical, as the compound may be hygroscopic (absorb moisture from the air) [2].

¢ Planning Solubility Experiments: Since quantitative solubility data in common solvents is not
provided, you may need to determine the optimal concentration for your reactions experimentally. The
listed solvents are a good starting point. For solid-phase peptide synthesis (SPPS),
Dichloromethane (DCM) or Dimethylformamide (DMF) are commonly used.

e Consulting Broader Literature: The search results provided foundational data but lacked
experimental depth. For detailed protocols on coupling reactions using Boc-Asp-Ofm or handling
Fm-protected side chains, consulting specialized peptide synthesis textbooks, primary research
articles, or technical data sheets from major peptide suppliers is highly recommended.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact
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